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Compound of Interest

Compound Name: 2-Amino-5-methyiphenol

Cat. No.: B193566

Essential safety protocols and logistical plans are critical for the secure and effective use of 2-
Amino-5-methylphenol in research and development. This guide provides detailed procedural
instructions for the handling, storage, and disposal of this compound, ensuring the safety of
laboratory personnel and compliance with regulatory standards.

Immediate Safety and Handling

2-Amino-5-methylphenol is a chemical that requires careful handling due to its potential
health hazards. It is known to cause skin and eye irritation and may lead to respiratory irritation.
[1][2] Adherence to the following personal protective equipment (PPE) and handling guidelines
IS mandatory to minimize exposure risks.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific laboratory procedures
should be conducted to determine the appropriate level of PPE. The following table
summarizes the recommended PPE for handling 2-Amino-5-methylphenol.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses or Goggles

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[3][4]

Skin Protection

Gloves

Chemically resistant and

impermeable.[4][5]

Lab Coat/Protective Clothing

To prevent skin exposure.[3][4]

Respiratory Protection

Dust Mask

A NIOSH-approved N95 dust
mask is recommended when
handling the powder form to

avoid inhalation.[6]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of 2-Amino-5-

methylphenol and ensuring a safe laboratory environment.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[1]

» Avoid direct contact with skin and eyes.[3]

e Do not breathe in the dust.[3]

e Use non-sparking tools to prevent ignition sources.[1]

e Wash hands thoroughly after handling the chemical.[1]

Storage:

e Store in a cool, dry, and well-ventilated area.[1][3]

o Keep the container tightly closed to prevent contamination and exposure to moisture.[1][3]
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» Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[3][4]

Emergency and First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is critical. The following
table outlines the recommended first aid procedures.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[3][4]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing all contaminated clothing and shoes.

Seek medical attention.[3][4]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o . _
artificial respiration. Seek medical attention.[1]
[31[4]
Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth with water
Ingestion

and have them drink 2-4 cupfuls of milk or

water. Seek medical attention.[4]

Operational Plan: Chemical Spill Workflow

A clear and practiced spill response plan is essential for mitigating the hazards of a chemical
spill. The following diagram outlines the logical workflow for responding to a 2-Amino-5-
methylphenol spill.
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Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Disposal Plan

Proper disposal of 2-Amino-5-methylphenol and its containers is imperative to prevent
environmental contamination and ensure regulatory compliance. Aromatic amines are generally
considered hazardous waste.

Waste Chemical Disposal:
e Do not dispose of down the drain.[3]

» All waste containing 2-Amino-5-methylphenol should be collected in a designated, properly
labeled, and sealed container.

e The waste must be disposed of through a licensed hazardous waste disposal company.[1]
» Follow all local, state, and federal regulations for hazardous waste disposal.

» For small quantities, in-laboratory treatment by oxidation with acidified potassium
permanganate may be an option, but this should only be performed by trained personnel
with a thorough understanding of the reaction and safety precautions.

Empty Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but the label

should be defaced or removed.

If the chemical is on an acutely hazardous waste list, the empty container must be disposed

of as hazardous waste without rinsing.

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-Amino-5-methylphenol.
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Property Value

CAS Number 2835-98-5[5][6]

Molecular Formula C7H9NO[7]

Molecular Weight 123.15 g/mol [6][8]

Melting Point 159-162 °CJ6][8]

Appearance Beige to brown crystalline powder[4]
Solubility Soluble in water[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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